Cas no 2227821-75-0 (5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol)

• Product Name: 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol
• CAS No: 2227821-75-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6193852
• PubChem ID: 165680349
• Update Time: 2025-07-25

5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol
• 5-[(1R)-3-amino-1-hydroxypropyl]-2-methylphenol
• 2227821-75-0
• EN300-1798643

• Inchi： 1S/C10H15NO2/c1-7-2-3-8(6-10(7)13)9(12)4-5-11/h2-3,6,9,12-13H,4-5,11H2,1H3/t9-/m1/s1
• InChI Key： BSSWLNGWHIWQNY-SECBINFHSA-N
• SMILES： O[C@@H](C1C=CC(C)=C(C=1)O)CCN

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol

Introduction to 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol (CAS No. 2227821-75-0)

5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol, identified by its CAS number 2227821-75-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, including a chiral center at the 1-position and functional groups such as an amino and hydroxyl moiety, presents a promising scaffold for the development of novel therapeutic agents. The molecular architecture of 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol suggests potential applications in modulating biological pathways, particularly those involving oxidative stress and inflammation, which are critical in various pathological conditions.

The significance of this compound lies in its ability to interact with biological targets in a highly specific manner. The presence of both an amino group and a hydroxyl group provides multiple sites for chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties. Recent studies have highlighted the compound's potential in serving as a precursor for drug candidates targeting neurological disorders, cardiovascular diseases, and metabolic syndromes. The chiral configuration at the 1-position further underscores its importance, as enantiomeric purity is often a determining factor in the efficacy and safety of pharmaceuticals.

In the realm of medicinal chemistry, 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol has been explored for its ability to act as a pharmacophore in the design of small-molecule inhibitors. The phenolic moiety, combined with the amino-substituted propyl chain, creates a versatile platform for further functionalization. Researchers have utilized computational modeling and high-throughput screening techniques to identify analogs of this compound that exhibit improved binding affinity and selectivity towards specific enzymes and receptors. Such efforts are aligned with the broader goal of developing next-generation therapeutics that address unmet medical needs with greater precision.

One of the most compelling aspects of 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol is its potential role in addressing oxidative stress-related pathologies. Oxidative stress is a hallmark of numerous diseases, including neurodegenerative disorders like Alzheimer's and Parkinson's disease, as well as chronic inflammatory conditions such as rheumatoid arthritis. The compound's structure suggests that it may interfere with reactive oxygen species (ROS) generation by modulating key enzymes involved in redox signaling pathways. Preliminary in vitro studies have demonstrated that derivatives of this compound can scavenge ROS and protect against oxidative damage in cellular models, indicating a promising therapeutic trajectory.

The development of 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol as a drug candidate also benefits from advancements in synthetic methodologies. Modern techniques such as asymmetric synthesis and catalytic hydrogenation have enabled the efficient production of enantiomerically pure forms of this compound, which is crucial for clinical applications. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact while maintaining high yields and purity standards. These innovations reflect the industry's commitment to sustainable pharmaceutical development.

Another area where 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol shows promise is in the context of drug delivery systems. The compound's solubility profile and stability under various conditions make it an attractive candidate for formulation into novel delivery vehicles such as nanoparticles or liposomes. These formulations can enhance bioavailability and target specificity, thereby improving therapeutic outcomes. Furthermore, the presence of functional groups allows for conjugation with targeting ligands or imaging agents, opening up possibilities for applications in diagnostic imaging and targeted therapy.

As research continues to uncover new biological activities associated with 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital. Such partnerships facilitate the translation of laboratory findings into clinical trials, where the safety and efficacy of this compound can be rigorously evaluated. Regulatory agencies have also taken note of its potential, recognizing the need for comprehensive toxicological studies to support its future medical use. This collaborative approach ensures that 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol progresses through the drug development pipeline with transparency and accountability.

The future prospects for 5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol are further illuminated by emerging trends in precision medicine. By integrating genetic data with pharmacological interventions, researchers aim to tailor treatments to individual patients based on their unique biological profiles. The compound's multifaceted interactions with biological systems make it a candidate for personalized therapeutic strategies, particularly in conditions where genetic predispositions play a significant role. This aligns with global efforts to shift towards more patient-centric healthcare solutions.

In conclusion,5-(1R)-3-amino-1-hydroxypropyl-2-methylphenol (CAS No. 2227821-75-0) represents a compelling subject of study in pharmaceutical chemistry due to its structural complexity and potential therapeutic applications. Its role in modulating oxidative stress pathways, coupled with advancements in synthetic methodologies and drug delivery systems, positions it as a valuable asset in ongoing research efforts aimed at addressing complex diseases worldwide.